![molecular formula C15H14O5 B602145 Phenyl 2-hydroxy-4,5-dimethoxybenzoate CAS No. 877997-98-3](/img/structure/B602145.png)
Phenyl 2-hydroxy-4,5-dimethoxybenzoate
Overview
Description
Phenyl 2-hydroxy-4,5-dimethoxybenzoate is a chemical compound with the molecular formula C15H14O5 . It has an average mass of 274.269 Da and a monoisotopic mass of 274.084137 Da . This compound is an impurity of Acotiamide, a drug used for the treatment of postprandial fullness, upper abdominal bloating, and early satiation due to functional dyspepsia .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl group attached to a benzoate group that has two methoxy groups and one hydroxy group . The exact structure can be represented by the InChI string:InChI=1S/C15H14O5/c1-18-13-8-11 (12 (16)9-14 (13)19-2)15 (17)20-10-6-4-3-5-7-10/h3-9,16H,1-2H3
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 274.27 g/mol . It has a XLogP3 value of 3.5, indicating its lipophilicity . It has one hydrogen bond donor and five hydrogen bond acceptors . The topological polar surface area is 65 Ų . The compound has a complexity of 313 .Scientific Research Applications
Antibacterial Activity
Phenyl 2-hydroxy-4,5-dimethoxybenzoate derivatives show promising antibacterial properties. A study synthesized new 2,3-dimethoxy-3-hydroxy-2-(1-phenyl-3-aryl-4-pyrazolyl)chromanones and tested them for their antibacterial activity against a range of gram-positive and gram-negative bacteria. Some compounds exhibited antibacterial activity comparable to commercial antibiotics (Prakash, Kumar, & Sehrawat, 2009).
Antioxidant Activity
This compound derivatives are also noted for their strong antioxidant properties. A new phenyl ether derivative, alongside known analogues, was isolated from the fungus Aspergillus carneus and displayed significant antioxidant activity, comparable to ascorbic acid (Xu, Zhang, Zhu, Cao, & Zhu, 2017).
Anti-Inflammatory Activity
These compounds have also been studied for their anti-inflammatory properties. Novel benzophenone appended oxadiazole derivatives, synthesized from 3-benzoyl-4-hydroxybenzoic acid, exhibited significant membrane stabilizing activity and inhibited the proliferation of endothelial cells, indicating potential anti-inflammatory effects (Puttaswamy, Malojiao, Mohammed, Sherapura, Prabhakar, & Khanum, 2018).
Photodegradation Properties
The photodegradation behavior of dimethoxy curcuminoids, which include derivatives of this compound, varies based on the position of the methoxy group. Specific derivatives showed different rates of decomposition and produced various degradation products, revealing potential applications in the study of photodegradation processes (Galer & Šket, 2015).
Mechanism of Action
Target of Action
Phenyl 2-hydroxy-4,5-dimethoxybenzoate is a complex organic compound with the molecular formula C15H14O5 The primary targets of this compound are currently unknown due to limited research
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to be bbb permeant . It is also predicted to be a CYP1A2, CYP2C19, and CYP2C9 inhibitor . These properties could impact the compound’s bioavailability and its distribution within the body.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. Given its potential as a CYP inhibitor , it may influence drug metabolism and potentially lead to drug-drug interactions
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other compounds could affect its stability and activity. For instance, its storage temperature is recommended to be at room temperature in a dry, sealed environment .
Properties
IUPAC Name |
phenyl 2-hydroxy-4,5-dimethoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O5/c1-18-13-8-11(12(16)9-14(13)19-2)15(17)20-10-6-4-3-5-7-10/h3-9,16H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXURAFZSOJQXKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)OC2=CC=CC=C2)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80698444 | |
Record name | Phenyl 2-hydroxy-4,5-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80698444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
877997-98-3 | |
Record name | Phenyl 2-hydroxy-4,5-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80698444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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